Cas no 6104-41-2 (4-Methoxypyrimidine)

• Product Name: 4-Methoxypyrimidine
• CAS No: 6104-41-2
• MF: C₅H₆N₂O
• MW: 110.11394071579
• MDL: MFCD12405815
• CID: 516427
• PubChem ID: 160871491
• Update Time: 2024-11-03

4-Methoxypyrimidine Chemical and Physical Properties

Names and Identifiers

• 4-Methoxypyrimidine
• Pyrimidine, 4-methoxy-
• 2-Methoxypyrimidin
• 4-methoxy[3,2-d]pyrimidine
• 4-Methoxypyrimidin
• 4-Methoxy-pyrimidin
• 4-methoxy-pyrimidine
• AC1L73LJ
• AGN-PC-0DBESV
• NSC193519
• PubChem21029
• SureCN349734
• 6-methoxypyrimidine
• zlchem 736
• Pyrimidine, 4-methoxy- (6CI,7CI,8CI,9CI)
• ZLD0191
• PENVYHXKYYCYML-UHFFFAOYSA-N
• FCH1179732
• RL04297
• AX8168399
• Y3333
• M2362
• A833022
• InChI=1/C5H6N2O/c1-8-5-2-3-6-4-7-5/h2-4H,1H
• AS-64551
• NSC-193519
• AKOS015916875
• FT-0657212
• SB55620
• J-515678
• DTXSID50307632
• CS-0082288
• MFCD12405815
• SCHEMBL2168598
• T72699
• 6104-41-2
• DB-072898

• MDL： MFCD12405815
• Inchi： 1S/C5H6N2O/c1-8-5-2-3-6-4-7-5/h2-4H,1H3
• InChI Key： PENVYHXKYYCYML-UHFFFAOYSA-N
• SMILES： O(C)C1C=CN=CN=1

Computed Properties

• Exact Mass: 110.04808
• Monoisotopic Mass: 110.048
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 67.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 35

Experimental Properties

• Density: 1.102
• Boiling Point: 70°C/22mmHg(lit.)
• Flash Point: 64.4°C
• Refractive Index: 1.4990-1.5030
• PSA: 35.01

4-Methoxypyrimidine Security Information

• Prompt：warning
• Hazard Statement： H227
• Warning Statement： P210-P280-P403+P235-P501